Cas no 2138250-22-1 (Pyrido[2,3-d]pyrimidine, 4-chloro-5,6,7,8-tetrahydro-2-(1-methylethyl)-)

Technical Introduction: Pyrido[2,3-d]pyrimidine, 4-chloro-5,6,7,8-tetrahydro-2-(1-methylethyl)-, is a heterocyclic compound featuring a fused pyridine-pyrimidine core with a chloro substituent at the 4-position and an isopropyl group at the 2-position. Its saturated 5,6,7,8-tetrahydro structure enhances stability while maintaining reactivity for further functionalization. The chloro group offers a versatile handle for nucleophilic substitution, making it valuable in medicinal chemistry and agrochemical synthesis. The isopropyl moiety contributes to steric and electronic modulation, influencing binding affinity in target interactions. This scaffold is particularly useful in the development of kinase inhibitors and other biologically active molecules due to its rigid, planar architecture and synthetic adaptability.

Pyrido[2,3-d]pyrimidine, 4-chloro-5,6,7,8-tetrahydro-2-(1-methylethyl)- structure

2138250-22-1 structure

Product Name:Pyrido[2,3-d]pyrimidine, 4-chloro-5,6,7,8-tetrahydro-2-(1-methylethyl)-

CAS No:2138250-22-1

MF:C₁₀H₁₄ClN₃

MW:211.691260814667

CID:5259469

Update Time:2025-05-27

Pyrido[2,3-d]pyrimidine, 4-chloro-5,6,7,8-tetrahydro-2-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

- Pyrido[2,3-d]pyrimidine, 4-chloro-5,6,7,8-tetrahydro-2-(1-methylethyl)-
- Inchi： 1S/C10H14ClN3/c1-6(2)9-13-8(11)7-4-3-5-12-10(7)14-9/h6H,3-5H2,1-2H3,(H,12,13,14)
- InChI Key： FZNBJQJXHLNLAL-UHFFFAOYSA-N
- SMILES： C1(C(C)C)=NC(Cl)=C2CCCNC2=N1

Pyrido[2,3-d]pyrimidine, 4-chloro-5,6,7,8-tetrahydro-2-(1-methylethyl)- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-372723-0.05g	4-chloro-2-(propan-2-yl)-5H,6H,7H,8H-pyrido[2,3-d]pyrimidine	2138250-22-1	0.05g	$1500.0	2023-03-02
Enamine	EN300-372723-0.1g	4-chloro-2-(propan-2-yl)-5H,6H,7H,8H-pyrido[2,3-d]pyrimidine	2138250-22-1	0.1g	$1572.0	2023-03-02
Enamine	EN300-372723-0.25g	4-chloro-2-(propan-2-yl)-5H,6H,7H,8H-pyrido[2,3-d]pyrimidine	2138250-22-1	0.25g	$1642.0	2023-03-02
Enamine	EN300-372723-0.5g	4-chloro-2-(propan-2-yl)-5H,6H,7H,8H-pyrido[2,3-d]pyrimidine	2138250-22-1	0.5g	$1714.0	2023-03-02
Enamine	EN300-372723-1.0g	4-chloro-2-(propan-2-yl)-5H,6H,7H,8H-pyrido[2,3-d]pyrimidine	2138250-22-1	1g	$0.0	2023-06-07
Enamine	EN300-372723-2.5g	4-chloro-2-(propan-2-yl)-5H,6H,7H,8H-pyrido[2,3-d]pyrimidine	2138250-22-1	2.5g	$3501.0	2023-03-02
Enamine	EN300-372723-5.0g	4-chloro-2-(propan-2-yl)-5H,6H,7H,8H-pyrido[2,3-d]pyrimidine	2138250-22-1	5.0g	$5179.0	2023-03-02
Enamine	EN300-372723-10.0g	4-chloro-2-(propan-2-yl)-5H,6H,7H,8H-pyrido[2,3-d]pyrimidine	2138250-22-1	10.0g	$7681.0	2023-03-02

Pyrido[2,3-d]pyrimidine, 4-chloro-5,6,7,8-tetrahydro-2-(1-methylethyl)- Related Literature

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Additional information on Pyrido[2,3-d]pyrimidine, 4-chloro-5,6,7,8-tetrahydro-2-(1-methylethyl)-

Comprehensive Overview of Pyrido[2,3-d]pyrimidine, 4-chloro-5,6,7,8-tetrahydro-2-(1-methylethyl)- (CAS No. 2138250-22-1)

The compound Pyrido[2,3-d]pyrimidine, 4-chloro-5,6,7,8-tetrahydro-2-(1-methylethyl)- (CAS No. 2138250-22-1) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties and potential applications. This pyrido[2,3-d]pyrimidine derivative is characterized by a fused bicyclic system, which is a common scaffold in medicinal chemistry. The presence of a 4-chloro substituent and a 1-methylethyl group at the 2-position enhances its reactivity and makes it a valuable intermediate in the synthesis of more complex molecules.

In recent years, the demand for heterocyclic compounds like Pyrido[2,3-d]pyrimidine derivatives has surged, driven by their versatility in drug discovery and material science. Researchers are particularly interested in their role as kinase inhibitors, which are pivotal in targeting diseases such as cancer and inflammatory disorders. The 4-chloro-5,6,7,8-tetrahydro moiety in this compound provides a stable framework for further functionalization, enabling the development of novel therapeutics. This aligns with the growing trend of personalized medicine, where tailored molecular structures are designed to address specific biological pathways.

The synthesis and characterization of CAS No. 2138250-22-1 involve advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy and high-performance liquid chromatography (HPLC). These methods ensure the purity and consistency of the compound, which is critical for its application in high-stakes industries like pharmaceuticals. The 1-methylethyl group, also known as an isopropyl group, contributes to the compound's lipophilicity, a property that is often optimized to improve drug bioavailability. This aspect is frequently discussed in forums and research papers, reflecting its relevance to modern drug design.

Another area of interest is the environmental impact of synthetic intermediates like Pyrido[2,3-d]pyrimidine derivatives. With increasing regulatory scrutiny on chemical manufacturing, greener synthesis routes are being explored. The compound's 4-chloro substituent, for instance, may be replaced with more eco-friendly alternatives in future iterations, addressing concerns about halogenated waste. This topic resonates with the broader scientific community's focus on sustainable chemistry, a frequently searched term in academic and industrial circles.

From a commercial perspective, CAS No. 2138250-22-1 is available through specialized chemical suppliers, often listed under its IUPAC name or simplified identifiers like 4-chloro-2-isopropyl-5,6,7,8-tetrahydropyrido[2,3-d]pyrimidine. Its pricing and availability are influenced by factors such as production scale and regional demand, which are common queries among procurement professionals. Additionally, the compound's stability under various storage conditions is a practical consideration for end-users, making it a recurring subject in technical datasheets and safety guidelines.

In summary, Pyrido[2,3-d]pyrimidine, 4-chloro-5,6,7,8-tetrahydro-2-(1-methylethyl)- represents a promising class of heterocyclic compounds with multifaceted applications. Its structural features, such as the 4-chloro and 1-methylethyl groups, offer ample opportunities for innovation in drug development and material science. As research continues to uncover its potential, this compound is poised to remain a focal point in both academic and industrial settings, meeting the evolving needs of science and technology.